Cas no 24484-55-7 (1-(3-Bromopropyl)-4-fluorobenzene)

• Product Name: 1-(3-Bromopropyl)-4-fluorobenzene
• CAS No: 24484-55-7
• MF: C₉H₁₀BrF
• MW: 217.078105449677
• MDL: MFCD09744418
• CID: 851389
• PubChem ID: 14737133
• Update Time: 2025-06-09

1-(3-Bromopropyl)-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromopropyl)-4-fluorobenzene
• Benzene, 1-(3-bromopropyl)-4-fluoro-
• 1-(3-bromopropyl)-4-fluoro-benzene
• 1-bromo-3-(4-fluorophenyl)-propane
• 3-(4-fluorophenyl)-1-bromopropane
• 3-(4-fluorophenyl)propyl bromide
• 3-(p-fluorophenyl)propylbromide
• Benzene,1-(3-bromopropyl)-4-fluoro
• 3(4-fluorophenyl) propylbromide
• SCHEMBL80692
• SCVWLBZEYMAAHN-UHFFFAOYSA-N
• AB90594
• BS-22100
• 3-(4-fluorophenyl)propylbromide
• EN300-674812
• DTXSID90563432
• MFCD09744418
• CS-0433454
• ZAA48455
• AKOS011897942
• 24484-55-7
• 4-fluorophenylpropyl bromide
• 1-bromo-3-(4-fluorophenyl)propane
• DB-249825
• AB8466

• MDL： MFCD09744418
• Inchi： 1S/C9H10BrF/c10-7-1-2-8-3-5-9(11)6-4-8/h3-6H,1-2,7H2
• InChI Key： SCVWLBZEYMAAHN-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 215.99500
• Monoisotopic Mass: 215.99499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.15320

Additional information on 1-(3-Bromopropyl)-4-fluorobenzene

Introduction to 1-(3-Bromopropyl)-4-fluorobenzene (CAS No. 24484-55-7)

1-(3-Bromopropyl)-4-fluorobenzene, with the chemical formula C₉H₁₁BrF, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. The presence of both a bromine substituent and a fluorine atom makes it a valuable building block for further functionalization, enabling the development of novel therapeutic agents with enhanced pharmacological properties.

The CAS number 24484-55-7 uniquely identifies this compound in scientific literature and databases, facilitating its accurate referencing in research papers, patents, and industrial applications. Its molecular structure, featuring a benzene ring substituted with a 3-bromopropyl group at one position and a fluorine atom at another, imparts unique electronic and steric properties that influence its reactivity and biological activity. These characteristics have made 1-(3-Bromopropyl)-4-fluorobenzene a subject of extensive investigation in medicinal chemistry.

Recent advancements in the synthesis of fluorinated aromatic compounds have highlighted the utility of 1-(3-Bromopropyl)-4-fluorobenzene as a precursor for more complex molecules. For instance, researchers have utilized this compound to develop new generations of antipsychotic drugs, leveraging its ability to modulate neurotransmitter receptors effectively. The bromine atom at the propyl chain’s terminus allows for further modifications via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing heterocyclic scaffolds found in many modern pharmaceuticals.

In addition to its role in CNS drug development, 1-(3-Bromopropyl)-4-fluorobenzene has been explored in the context of anti-inflammatory agents. The fluorine substituent is known to enhance metabolic stability and binding affinity to biological targets, making it an attractive moiety for drug design. Studies have demonstrated that derivatives of this compound exhibit promising activity against enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These findings underscore the potential of 1-(3-Bromopropyl)-4-fluorobenzene as a lead compound for further optimization.

The synthesis of 1-(3-Bromopropyl)-4-fluorobenzene typically involves the bromination of 4-fluorotoluene followed by nucleophilic substitution with 1-bromopropane. This approach offers good regioselectivity and yield under optimized conditions, making it a cost-effective route for industrial-scale production. Advanced techniques such as flow chemistry have also been employed to improve reaction efficiency and scalability, ensuring that researchers can access sufficient quantities of this intermediate for their studies.

From an academic perspective, the mechanistic studies on 1-(3-Bromopropyl)-4-fluorobenzene have provided valuable insights into the interplay between substitution patterns and reactivity. For example, computational modeling has revealed how the electron-withdrawing effect of the fluorine atom influences electrophilic aromatic substitution reactions, while the bromine substituent enhances nucleophilic accessibility at specific positions. These insights are crucial for designing synthetic strategies that maximize yield and minimize unwanted byproducts.

The pharmaceutical industry has also recognized the commercial significance of 1-(3-Bromopropyl)-4-fluorobenzene, incorporating it into libraries for high-throughput screening (HTS) programs targeting various diseases. Its structural features make it an ideal candidate for generating diverse chemical space, which is essential for identifying novel drug candidates with improved efficacy and reduced side effects. Collaborative efforts between academia and industry have accelerated the discovery process by combining expertise in synthetic chemistry with computational biology.

In conclusion,1-(3-Bromopropyl)-4-fluorobenzene (CAS No. 24484-55-7) represents a cornerstone in modern drug discovery due to its versatility as a synthetic intermediate. Its unique structural attributes enable the development of innovative therapeutics across multiple therapeutic areas. As research continues to uncover new applications for this compound,1-(3-Bromopropyl)-4-fluorobenzene is poised to remain at the forefront of pharmaceutical innovation.